Cas no 2171995-07-4 (2-5-cyclopentyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazol-4-ylethan-1-amine)

• Product Name: 2-5-cyclopentyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• CAS No: 2171995-07-4
• MF: C₁₄H₂₄N₄
• MW: 248.367162704468
• CID: 6385875
• PubChem ID: 165607074
• Update Time: 2025-07-30

2-5-cyclopentyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazol-4-ylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-5-cyclopentyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazol-4-ylethan-1-amine
• EN300-1598363
• 2171995-07-4
• 2-[5-cyclopentyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazol-4-yl]ethan-1-amine

• Inchi： 1S/C14H24N4/c15-9-7-13-14(12-3-1-2-4-12)18(17-16-13)10-8-11-5-6-11/h11-12H,1-10,15H2
• InChI Key： VHTMDPBSXUWIND-UHFFFAOYSA-N
• SMILES： N1(C(=C(CCN)N=N1)C1CCCC1)CCC1CC1

Computed Properties

• Exact Mass: 248.20009678g/mol
• Monoisotopic Mass: 248.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 56.7Ų

Additional information on 2-5-cyclopentyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazol-4-ylethan-1-amine

Chemical Profile of 2-5-cyclopentyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2171995-07-4)

The compound 2-5-cyclopentyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazol-4-ylethan-1-amine, identified by its CAS number 2171995-07-4, represents a significant advancement in the field of medicinal chemistry. This heterocyclic amine features a complex structural framework that integrates cyclopentyl and cyclopropylethyl substituents with a triazolyl moiety, making it a promising candidate for further pharmacological exploration. The unique arrangement of these functional groups suggests potential interactions with biological targets, which has garnered interest from researchers aiming to develop novel therapeutic agents.

Recent studies in the domain of heterocyclic chemistry have highlighted the importance of triazoles in drug discovery due to their versatility and biological activity. The presence of the triazol-4-ylethan-1-amino group in this compound not only contributes to its structural complexity but also opens avenues for exploring its pharmacodynamic properties. The cyclopentyl and cyclopropylethyl side chains introduce steric and electronic effects that can modulate binding affinity and selectivity, making this molecule a valuable scaffold for medicinal chemists.

In the context of contemporary drug development, the integration of multiple heterocyclic systems into a single molecule has emerged as a strategic approach to enhance pharmacological efficacy. The 2-cyclopropylethyl substituent, in particular, has been studied for its ability to influence metabolic stability and bioavailability, which are critical factors in the design of next-generation pharmaceuticals. This compound's architecture aligns with current trends in developing molecules that exhibit both potency and favorable pharmacokinetic profiles.

The synthesis and characterization of this compound have been influenced by advancements in synthetic methodologies that enable the efficient construction of complex molecular architectures. Techniques such as transition-metal-catalyzed cross-coupling reactions and directed ortho-metalation strategies have been instrumental in forming the key bonds within the molecule. These synthetic approaches not only facilitate the preparation of intricate structures but also allow for modular modifications, enabling researchers to fine-tune properties based on preliminary biological evaluations.

From a computational chemistry perspective, molecular modeling studies have been employed to predict the binding modes of this compound with potential biological targets. The triazol-4-ylethan-1-amino moiety is predicted to interact with nucleophilic residues in enzymes or receptors, while the cyclopentyl and cyclopropylethyl groups may engage in hydrophobic interactions. Such insights are crucial for guiding structure-based drug design efforts and optimizing lead compounds for clinical development.

Preclinical investigations into derivatives of this class of compounds have revealed intriguing biological activities that warrant further exploration. For instance, related molecules have shown promise in modulating inflammatory pathways and inhibiting enzymes involved in metabolic diseases. The structural features present in 2-5-cyclopentyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazol-4-ylethan-1-amine (CAS No. 2171995-07-4) suggest that it may exhibit similar or even enhanced activities, making it an attractive candidate for further study.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Its molecular design allows for flexibility in modifying key pharmacophoric elements without compromising overall structural integrity. This adaptability is particularly valuable in drug discovery pipelines where rapid iteration and optimization are essential for success. Researchers are currently exploring its potential as an intermediate in the synthesis of more complex derivatives designed to target specific pathological processes.

In conclusion, 2-5-cyclopentyl-1-(2-cyclopropylethyl)-1H-1,2,3-triazol-4-ylethan-1amine (CAS No. 2171995-07-4) represents a compelling example of how intricate molecular architectures can be leveraged to develop novel therapeutic agents. Its unique combination of functional groups positions it as a promising candidate for further pharmacological investigation. As research progresses, this compound is expected to contribute significantly to the advancement of medicinal chemistry and the development of new treatments for various diseases.